Cas no 2450-53-5 (Isochlorogenic acid A)

• Product Name: Isochlorogenic acid A
• CAS No: 2450-53-5
• MF: C₂₅H₂₄O₁₂
• MW: 516.450868606567
• MDL: MFCD00951290
• CID: 42993
• PubChem ID: 329824809
• Update Time: 2025-04-18

Isochlorogenic acid A Chemical and Physical Properties

Names and Identifiers

• Isochlorogenic acid A
• 3,5-Dicaffeoylquinic acid
• 3,5-CQA
• 3,5-Di-caffeoylquinic acid
• 3,5-Dicaffeylquinic acid
• 3,5-di-O-caffeoylquinic acid
• 3,5-di-O-trans-caffeoyl-D-quinic acid
• CJ 4-16-4
• Quinic acid 3,5-di-O-caffeate
• 3,5-DCQA
• Isochlorogenic-acid-A
• 3,5-Dicaffeoyl-epi-quinic acid
• 3,5-di-O-caffeoyl quinic acid
• (-)-3,5-Dicaffeoyl quinic acid
• (1S,3R,4S,5R)-3,5-Bis(((E)-3-(3,4-dihydroxyphenyl)acryloyl)oxy)-1,4-dihydroxycyclohexanecarboxylic acid
• 3,5-Di-o-caffeoylquinic acid/Isochlorogenic acid A
• (1S,3R,4S,5R)-1,3,4,5-tetrahydroxy-1-carboxycyclohexane3,5-di-3-(3,4-
• (1S,3R,4S,5R)-3,5-Bis(((E)-3-(3,4-dihydroxyphenyl)acryloyl)oxy)-1,4-dihydroxycyclohexanecarboxylicacid
• Methylhydrogenphthalate
• PD197614
• (3R,5R)-3,5-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,4-dihydroxycyclohexane-1-carboxylic acid
• 3,5-DI-O-(E)-CAFFEOYLQUINIC ACID
• 3,5-dicaffeoylquinate
• 3,5-di-O-Aaffeoylquinic acid
• 3,5-O-dicaffeoylquinic acid
• CS-3768
• BDBM50466107
• CYCLOHEXANECARBOXYLIC ACID, 1,4-DIHYDROXY-3,5-BIS(((2E)-3-(4-HYDROXYPHENYL)-1-OXO-2-PROPEN-1-YL)OXY)-, (1.ALPHA.,3R,4.ALPHA.,5R)-
• CHEMBL249447
• (3R,5R)-3,5-bis{[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy}-1,4-dihydroxycyclohexanecarboxylic acid
• AKOS032948323
• CCG-269821
• DTXSID00424282
• CHEMBL4466054
• CHEMBL4289566
• (1S,3R,4R,5R)-3,5-Bis[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-1,4-dihydroxycyclohexanecarboxylic acid
• s9282
• 2450-53-5
• A,5R)-3,5-Bis(((E)-3-(3,4-dihydroxyphenyl)acryloyl)oxy)-1,4-dihydroxycyclohexanecarboxylic acid
• CYCLOHEXANECARBOXYLIC ACID, 3,5-BIS(((2E)-3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPEN-1-YL)OXY)-1,4-DIHYDROXY-, (1.ALPHA.,3R,4.ALPHA.,5R)-
• Q27134233
• HY-N9895
• NCGC00169984-01
• BS-42212
• (3R,5R)-3,5-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,4-dihydroxy-cyclohexanecarboxylic acid
• 89919-62-0
• (1R,3R,4S,5R)-3,5-Bis[[(e)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,4-dihydroxycyclohexane-1-carboxylic acid
• HY-N0056
• (1.ALPHA.,3R,4.ALPHA.,5R)-3,5-BIS(((2E)-3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPEN-1-YL)OXY)-1,4-DIHYDROXYCYCLOHEXANECARBOXYLIC ACID
• (1
• (1S,3R,4S,5R)-3,5-BIS(((E)-3-(3,4-DIHYDROXYPHENYL)ACRYLOYL)OXY)-1,5-DIHYDROXYCYCLOHEXANE-1-CARBOXYLIC ACID
• (E,E)-3,5-O-dicaffeoylquinic acid
• ACon1_002290
• 879305-14-3
• CYCLOHEXANECARBOXYLIC ACID, 3,5-BIS((3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPENYL)OXY)-1,4-DIHYDROXY-, (1R-(1.ALPHA.,3.ALPHA.(E),4.ALPHA.,5.BETA.(E)))-
• Dicaffeoylquinic acid
• 3,5-H56:H75dicaffeoyl-epi-quinic acid
• NCGC00390251-01
• NCGC00169984-03
• SCHEMBL20339739
• Q-100315
• CHEBI:65751
• (3R,5R)-3,5-bis(((2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl))-1,4-dihydroxy-cyclohexanecarboxylic acid
• 1ST40155
• 3,5-Dicaffeoylquininic acid
• BDBM50362839
• UNII-ND94C5E75K
• 3,5-DICQA
• A877898
• (E,E)-3,5-Di-O-caffeoylquinic acid
• AKOS016007890
• 3,5-Di-caffeoylquinic acid, >=95% (LC/MS-ELSD)
• GTPL12548
• A,3R,4
• CJ-4-16-4
• 3,5-dicaffeoyl quinic acid
• CS-0204164
• ND94C5E75K
• AKOS015903388
• MFCD00951290
• SCHEMBL13567304
• Rel-3,5-Dicaffeoylquinic Acid
• (1S,3R,4S,5R)-1,3,4,5-tetrahydroxy-1-carboxycyclohexane3,5-di-3-(3,4-dihydroxyphenyl)propenoate
• DA-74544
• DA-49507
• 3,5-Dicaffeoylquinicacid
• DA-60222

• MDL： MFCD00951290
• Inchi： 1S/C25H24O12/c26-15-5-1-13(9-17(15)28)3-7-21(30)36-19-11-25(35,24(33)34)12-20(23(19)32)37-22(31)8-4-14-2-6-16(27)18(29)10-14/h1-10,19-20,23,26-29,32,35H,11-12H2,(H,33,34)/b7-3+,8-4+/t19-,20-,23?,25?/m1/s1
• InChI Key： KRZBCHWVBQOTNZ-RDJMKVHDSA-N
• SMILES： O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)[C@H]1C([C@@H](CC(C(=O)O)(C1)O)OC(/C=C/C1C=CC(=C(C=1)O)O)=O)O

Computed Properties

• Exact Mass: 516.12700
• Monoisotopic Mass: 516.12677620 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 825
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 211
• Molecular Weight: 516.4
• XLogP3: 1.5

Experimental Properties

• Color/Form: Powder
• Density: 1.0200
• Melting Point: 170-172°C
• Boiling Point: 826.2℃ at 760 mmHg
• Flash Point: 280.4±27.8 °C
• Refractive Index: 1.719
• PSA: 211.28000
• LogP: 1.02960
• Sensitiveness: Sensitive to light
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

Isochlorogenic acid A Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Quinic acids and derivatives
• CQAs
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters